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Cat. No.: B1672626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This document serves as a preliminary technical guide on the chemical compound designated

as AHR-1911. Initial investigations have revealed that AHR-1911 is the synonym for 10-

Undecen-1-yl-thiopseudourea iodide. This dossier collates the currently available information

regarding its chemical identity, biological activities, and areas requiring further investigation. It

is intended to provide a foundational understanding for researchers and professionals in drug

development and to guide future research efforts.

Chemical Identity and Structure
At present, a definitive, experimentally validated chemical structure of 10-Undecen-1-yl-

thiopseudourea iodide is not available in the public domain. Based on its chemical name, a

putative structure can be proposed. The name suggests a thiopseudourea core with a 10-

undecenyl group attached to one of the nitrogen or sulfur atoms, and an iodide counter-ion.

The thiopseudourea moiety is a derivative of urea where the oxygen atom is replaced by a

sulfur atom, and it can exist in tautomeric forms. The "pseudo" designation suggests an

isothiourea structure, where the alkyl group is attached to the sulfur atom. Therefore, the most

likely structure is S-(10-undecen-1-yl)isothiourea iodide.

Table 1: Chemical Identifiers for AHR-1911
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Identifier Value

Common Name AHR-1911

Systematic Name 10-Undecen-1-yl-thiopseudourea iodide

Putative Formula C12H25IN2S

Putative Mol. Wt. 356.31 g/mol

CAS Number Not Found

A critical next step in the investigation of AHR-1911 is the definitive confirmation of its chemical

structure through analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and X-ray crystallography.

Known Biological Activities
The available scientific literature on AHR-1911 is sparse. A singular study from 1969, titled

"Anti-inflammatory effect of AHR-1911," provides the only direct evidence of its biological

activity.[1]

Anti-inflammatory Properties
The 1969 study by J. Di Prisco investigated the topical anti-inflammatory effects of AHR-1911
in the context of skin diseases. The study compared the efficacy of AHR-1911 to that of

fluocinolone acetonide, a known corticosteroid.[1] Unfortunately, the full text of this article is not

readily accessible, limiting the availability of quantitative data and detailed experimental

protocols.

The MeSH terms associated with the publication—"Administration, Topical," "Anti-Inflammatory

Agents / therapeutic use," and "Skin Diseases / drug therapy"—strongly suggest that AHR-
1911 was formulated for and effective in a dermatological context.

Potential Anti-tumor Properties
While "anti-tumor agent" is mentioned in some online chemical supplier databases in relation to

AHR-1911, no primary research articles have been identified to substantiate this claim. The

broader class of thiourea derivatives has been investigated for anticancer properties, with
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some compounds showing promise. However, any potential anti-tumor activity of AHR-1911
remains to be experimentally validated.

Mechanism of Action: An Unanswered Question
The mechanism of action for AHR-1911 is currently unknown. The initial hypothesis that the

"AHR" in its name refers to the Aryl Hydrocarbon Receptor (AHR) has not been supported by

any evidence found in the scientific literature. The AHR is a ligand-activated transcription factor

involved in regulating responses to environmental toxins and also plays a role in the immune

system. While a fascinating lead, the absence of any studies linking 10-Undecen-1-yl-

thiopseudourea iodide to AHR signaling suggests this may be a coincidental naming

convention.

Given its classification as a thiourea derivative, potential mechanisms of its anti-inflammatory

action could involve:

Inhibition of inflammatory enzymes.

Modulation of cytokine signaling pathways.

Scavenging of reactive oxygen species.

These possibilities, however, are speculative and require experimental verification.

Experimental Protocols: A Call for Future Research
A core requirement for a comprehensive technical guide is the inclusion of detailed

experimental protocols. Due to the limited available data, this section cannot be completed at

this time. Future research on AHR-1911 should aim to establish and publish protocols for:

Synthesis and Purification: A detailed, reproducible method for the synthesis of 10-Undecen-

1-yl-thiopseudourea iodide.

In Vitro Assays:

Cell-based assays to quantify its anti-inflammatory effects (e.g., measurement of

inflammatory cytokine release from immune cells).
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Enzyme inhibition assays for key inflammatory targets.

Cytotoxicity and proliferation assays in various cancer cell lines to investigate potential

anti-tumor activity.

In Vivo Models:

Animal models of skin inflammation to validate its topical anti-inflammatory efficacy.

Xenograft or syngeneic tumor models to assess any anti-cancer properties.

Data Presentation: A Framework for Future Findings
To facilitate the clear presentation of future experimental data, the following table structures are

proposed:

Table 2: In Vitro Anti-inflammatory Activity of AHR-1911

Cell Line Stimulant
Measured
Cytokine

IC50 (µM) Reference

Table 3: In Vivo Anti-inflammatory Efficacy of AHR-1911

Animal
Model

Formulation Dose
Endpoint
Measured

% Inhibition Reference

Table 4: In Vitro Anti-tumor Activity of AHR-1911

Cancer Cell Line Assay Type IC50 (µM) Reference

Visualization of Pathways and Workflows
As the signaling pathways and experimental workflows for AHR-1911 are currently undefined,

no diagrams can be generated at this time. Once the mechanism of action is elucidated,

Graphviz diagrams will be created to visualize the relevant signaling cascades. Similarly, once
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experimental protocols are established, graphical representations of the workflows will be

provided.

Conclusion and Future Directions
AHR-1911, or 10-Undecen-1-yl-thiopseudourea iodide, represents a chemical entity with

documented, albeit historical, anti-inflammatory properties. The current body of knowledge is

insufficient to provide a comprehensive technical understanding of this compound. The path

forward for AHR-1911 research is clear and requires a systematic approach:

Structural Elucidation: Unambiguously determine the chemical structure of the compound.

Chemical Synthesis: Develop and report a robust synthetic route.

Revisiting Past Research: Obtain and analyze the full 1969 study by J. Di Prisco to extract

valuable historical data.

Mechanistic Studies: Investigate the molecular mechanism underlying its anti-inflammatory

effects.

Exploration of Anti-tumor Potential: Systematically evaluate the anti-cancer claims

associated with this compound.

This preliminary dossier highlights the significant gaps in our understanding of AHR-1911. It is

hoped that this document will stimulate renewed interest and guide future research to fully

characterize this intriguing molecule and unlock its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Enigma of AHR-1911: A Preliminary
Technical Dossier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672626#understanding-the-chemical-structure-of-
ahr-1911]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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